![molecular formula C24H27N3O2 B2523673 4-[1-(4-Phenoxybutyl)benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one CAS No. 874637-61-3](/img/structure/B2523673.png)
4-[1-(4-Phenoxybutyl)benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[1-(4-Phenoxybutyl)benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one is a useful research compound. Its molecular formula is C24H27N3O2 and its molecular weight is 389.499. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
PARP Inhibitor for Cancer Treatment
A series of cyclic amine-containing benzimidazole carboxamide PARP inhibitors, including compounds similar to 4-[1-(4-Phenoxybutyl)benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one, have been developed, showcasing excellent PARP enzyme potency and significant cellular potency. These compounds, particularly ABT-888, have progressed to human phase I clinical trials due to their potential in treating cancer. They exhibit high potency against PARP-1 and PARP-2 enzymes and demonstrate good in vivo efficacy in cancer models when combined with chemotherapy agents like temozolomide (TMZ) and carboplatin or cyclophosphamide (Penning et al., 2009).
DNA Binding and Cytotoxic Activity
New benzimidazole-based Schiff base copper(II) complexes have been synthesized, showing significant DNA binding through an intercalative mode and substantial in vitro cytotoxic effects against various human cancer cell lines. These complexes bind DNA effectively and exhibit selective cytotoxicity, indicating their potential as chemotherapeutic agents (Paul et al., 2015).
Antimicrobial Properties
Benzimidazole derivatives, including those structurally related to this compound, have been explored for their antimicrobial activities. These compounds have been synthesized and evaluated against various bacterial strains, showing promising antibacterial effects. Such studies highlight the potential of benzimidazole derivatives as antibacterial agents, contributing to the development of new treatments for bacterial infections (Mahmood et al., 2019).
Mechanism of Action
Target of action
Benzimidazoles, such as Mebendazole , primarily target helminth infections. They interfere with the carbohydrate metabolism and inhibit the polymerization of microtubules in these organisms .
Mode of action
Benzimidazoles bind to the colchicine-sensitive site of tubulin, inhibiting its polymerization or assembly into microtubules . This causes degenerative alterations in the tegument and intestinal cells of the worm .
Biochemical pathways
The inhibition of microtubule polymerization disrupts the worm’s energy production, leading to its immobilization and death .
Result of action
The molecular and cellular effects of benzimidazoles’ action result in the death of the parasite. The disruption of microtubule function leads to a loss of essential cellular processes, causing the death of the worm .
Properties
IUPAC Name |
4-[1-(4-phenoxybutyl)benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O2/c1-2-14-26-18-19(17-23(26)28)24-25-21-12-6-7-13-22(21)27(24)15-8-9-16-29-20-10-4-3-5-11-20/h2-7,10-13,19H,1,8-9,14-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZPHNTVYQCLCJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CCCCOC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.